Cas no 332108-14-2 (N-(2-Nitrobenzyl)adamantan-1-amine)

• Product Name: N-(2-Nitrobenzyl)adamantan-1-amine
• CAS No: 332108-14-2
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 1085608
• PubChem ID: 2852491
• Update Time: 2025-04-20

N-(2-Nitrobenzyl)adamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Nitrobenzyl)adamantan-1-amine
• 1-adamantyl(2-nitrobenzyl)amine(SALTDATA: HBr)
• N-[(2-nitrophenyl)methyl]adamantan-1-amine
• AC1MEBEM
• adamantan-1-yl-(2-nitrobenzyl)amine
• CHEMBL2323813
• CTK4H0184
• N-(2-nitrobenzyl)-1-adamantanamine
• Oprea1_101575
• Oprea1_714212
• STK145767
• SureCN3360266
• 332108-14-2
• N-(2-nitrobenzyl)tricyclo[3.3.1.1~3,7~]decan-1-amine
• SFPKHJFWKKYYJX-UHFFFAOYSA-N
• Cambridge id 5557935
• AG-690/11822616
• SCHEMBL3360266
• AKOS000251687
• DB-191050
• 1-Adamantyl(2-nitrobenzyl)amine x1hbr
• AB00089062-01
• Adamantan-1-yl-(2-nitro-benzyl)-amine
• 1-ADAMANTYL(2-NITROBENZYL)AMINE
• N-(1-ADAMANTYL)-N-(2-NITROBENZYL)AMINE
• DTXSID70386080

• Inchi： 1S/C17H22N2O2/c20-19(21)16-4-2-1-3-15(16)11-18-17-8-12-5-13(9-17)7-14(6-12)10-17/h1-4,12-14,18H,5-11H2
• InChI Key： SFPKHJFWKKYYJX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 286.16800
• Monoisotopic Mass: 286.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.605
• PSA: 57.85000
• LogP: 4.56730